1-Allyl-3,7-dimethyl-8-p-sulfophenylxanthine Sodium Salt
1-Allyl-3,7-dimethyl-8-p-sulfophenylxanthine Sodium Salt
Brand Name:
Vulcanchem
CAS No.:
149981-25-9
VCID:
VC0014050
InChI:
InChI=1S/C16H16N4O5S/c1-4-9-20-15(21)12-14(19(3)16(20)22)17-13(18(12)2)10-5-7-11(8-6-10)26(23,24)25/h4-8H,1,9H2,2-3H3,(H,23,24,25)
SMILES:
CN1C2=C(N=C1C3=CC=C(C=C3)S(=O)(=O)O)N(C(=O)N(C2=O)CC=C)C
Molecular Formula:
C₁₆H₁₅N₄NaO₅S
Molecular Weight:
376.4 g/mol
1-Allyl-3,7-dimethyl-8-p-sulfophenylxanthine Sodium Salt
CAS No.: 149981-25-9
Reference Standards
VCID: VC0014050
Molecular Formula: C₁₆H₁₅N₄NaO₅S
Molecular Weight: 376.4 g/mol
| CAS No. | 149981-25-9 |
|---|---|
| Product Name | 1-Allyl-3,7-dimethyl-8-p-sulfophenylxanthine Sodium Salt |
| Molecular Formula | C₁₆H₁₅N₄NaO₅S |
| Molecular Weight | 376.4 g/mol |
| IUPAC Name | 4-(3,7-dimethyl-2,6-dioxo-1-prop-2-enylpurin-8-yl)benzenesulfonic acid |
| Standard InChI | InChI=1S/C16H16N4O5S/c1-4-9-20-15(21)12-14(19(3)16(20)22)17-13(18(12)2)10-5-7-11(8-6-10)26(23,24)25/h4-8H,1,9H2,2-3H3,(H,23,24,25) |
| Standard InChIKey | CDMZOKMMANFJMU-UHFFFAOYSA-N |
| SMILES | CN1C2=C(N=C1C3=CC=C(C=C3)S(=O)(=O)O)N(C(=O)N(C2=O)CC=C)C |
| Canonical SMILES | CN1C2=C(N=C1C3=CC=C(C=C3)S(=O)(=O)O)N(C(=O)N(C2=O)CC=C)C |
| Synonyms | 4-[2,3,6,7-Tetrahydro-3,7-dimethyl-2,6-dioxo-1-(2-propenyl)-1H-purin-8-yl]benzenesulfonic Acid; |
| PubChem Compound | 1365 |
| Last Modified | Nov 11 2021 |
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